![molecular formula C17H21FN4O2 B5149035 5-(2-fluorophenyl)-3-[4-(2-methoxyethoxy)-1-piperidinyl]-1,2,4-triazine](/img/structure/B5149035.png)
5-(2-fluorophenyl)-3-[4-(2-methoxyethoxy)-1-piperidinyl]-1,2,4-triazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2-fluorophenyl)-3-[4-(2-methoxyethoxy)-1-piperidinyl]-1,2,4-triazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine and agriculture.
Mechanism of Action
The mechanism of action of 5-(2-fluorophenyl)-3-[4-(2-methoxyethoxy)-1-piperidinyl]-1,2,4-triazine varies depending on its application. In medicine, this compound has been shown to inhibit the activity of certain enzymes and proteins involved in tumor growth and inflammation. In agriculture, it works by inhibiting the activity of certain enzymes involved in the synthesis of plant cell walls, leading to the death of the plant.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In medicine, it has been shown to reduce tumor growth, inflammation, and pain. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. In agriculture, it has been shown to effectively control the growth of various weed species without harming crops.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(2-fluorophenyl)-3-[4-(2-methoxyethoxy)-1-piperidinyl]-1,2,4-triazine in lab experiments is its versatility. It can be used in a wide range of applications, including medicine and agriculture. Additionally, it has been shown to have relatively low toxicity, making it a safer alternative to traditional herbicides.
However, there are also some limitations to using this compound in lab experiments. One of the main limitations is its limited solubility in water, which can make it difficult to administer in certain applications. Additionally, more research is needed to fully understand its potential side effects and long-term effects on human health and the environment.
Future Directions
There are several future directions for research on 5-(2-fluorophenyl)-3-[4-(2-methoxyethoxy)-1-piperidinyl]-1,2,4-triazine. In medicine, further studies are needed to fully understand its potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to investigate its potential as a treatment for other types of cancer.
In agriculture, further studies are needed to optimize its effectiveness as a herbicide and to investigate its potential impact on the environment. Additionally, more research is needed to investigate its potential as a biopesticide, which could be a safer and more sustainable alternative to traditional chemical pesticides.
Conclusion
In conclusion, this compound is a versatile chemical compound that has potential applications in various fields, including medicine and agriculture. While more research is needed to fully understand its potential benefits and limitations, it represents a promising area of study for scientists and researchers.
Synthesis Methods
The synthesis of 5-(2-fluorophenyl)-3-[4-(2-methoxyethoxy)-1-piperidinyl]-1,2,4-triazine involves the reaction of 2-fluoroaniline, 4-(2-methoxyethoxy)benzaldehyde, and 1-(2-chloroethyl)piperidine-4-carboxylate in the presence of a catalyst such as potassium carbonate and a solvent such as dimethylformamide. The reaction yields a white solid, which is then purified through recrystallization.
Scientific Research Applications
5-(2-fluorophenyl)-3-[4-(2-methoxyethoxy)-1-piperidinyl]-1,2,4-triazine has been extensively studied for its potential applications in various fields. In medicine, this compound has been shown to have anti-tumor, anti-inflammatory, and analgesic properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
In agriculture, this compound has been studied for its potential as a herbicide. It has been shown to effectively control the growth of various weed species, making it a promising alternative to traditional herbicides.
Properties
IUPAC Name |
5-(2-fluorophenyl)-3-[4-(2-methoxyethoxy)piperidin-1-yl]-1,2,4-triazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21FN4O2/c1-23-10-11-24-13-6-8-22(9-7-13)17-20-16(12-19-21-17)14-4-2-3-5-15(14)18/h2-5,12-13H,6-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALSZBCZFMZEXGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1CCN(CC1)C2=NC(=CN=N2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.